Cas no 15922-43-7 (1-Benzyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole)

• Product Name: 1-Benzyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole
• CAS No: 15922-43-7
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• MDL: MFCD26792705
• CID: 3803301
• PubChem ID: 12247347
• Update Time: 2025-11-05

1-Benzyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 4,5,6,7-tetrahydro-1-(phenylmethyl)-
• 1-benzyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole
• 1-Benzyl-4,5,6,7-tetrahydro-1H-benzo[d][1,2,3]triazole
• MFCD26792705
• LS-09201
• 1H-1,2,3-benzotriazole, 4,5,6,7-tetrahydro-1-(phenylmethyl)-
• 15922-43-7
• AKOS017258500
• 1-benzyl-4,5,6,7-tetrahydrobenzotriazole
• ALBB-026929
• 1-Benzyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole

• MDL： MFCD26792705
• Inchi： 1S/C13H15N3/c1-2-6-11(7-3-1)10-16-13-9-5-4-8-12(13)14-15-16/h1-3,6-7H,4-5,8-10H2
• InChI Key： LESDEDRQHWMSDC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2CCCCC=2N=N1

Computed Properties

• Exact Mass: 213.126597491Da
• Monoisotopic Mass: 213.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-Benzyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole

Comprehensive Overview of 1-Benzyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole (CAS No. 15922-43-7): Properties, Applications, and Industry Insights

The compound 1-Benzyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole (CAS No. 15922-43-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzyl group attached to a tetrahydrobenzotriazole core, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for "1-Benzyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole uses" or "CAS 15922-43-7 suppliers," highlighting its growing relevance in synthetic chemistry.

One of the key reasons for the interest in this compound is its role as a building block in medicinal chemistry. The benzotriazole moiety is known for its ability to modulate biological activity, making derivatives of this compound valuable in drug discovery. Recent studies have explored its potential in designing inhibitors for enzymes involved in inflammatory pathways, aligning with the trending focus on "anti-inflammatory drug development" and "small molecule therapeutics." Additionally, its stability and solubility profile make it suitable for formulation studies, addressing common queries like "how to improve drug bioavailability."

From a synthetic perspective, 1-Benzyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole is often synthesized via cyclization reactions involving benzylamine derivatives. Optimizing such processes is a hot topic in organic chemistry forums, with searches like "efficient synthesis of benzotriazole derivatives" gaining traction. The compound’s purity and yield are critical for industrial applications, prompting discussions on "scaling up heterocyclic compound production." Advanced analytical techniques such as HPLC and NMR are typically employed to ensure quality, a detail frequently sought by quality control professionals.

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In the agrochemical sector, derivatives of this compound are explored for their potential as plant growth regulators or pest control agents. Searches such as "benzotriazole in agriculture" indicate this niche application. Its mechanism of action, often linked to interference with metabolic pathways in pests, aligns with the demand for "target-specific agrochemicals." However, comprehensive field studies are still underway to validate its efficacy and environmental impact.

Market trends show a steady demand for CAS 15922-43-7, driven by its dual utility in pharmaceuticals and agrochemicals. Suppliers often highlight its availability in varying purity grades (e.g., 98%, 99%) to cater to diverse research needs. Keywords like "buy 1-Benzyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole" or "custom synthesis benzotriazole derivatives" are commonly used in procurement contexts. The compound’s pricing and supply chain dynamics are also discussed in industry reports, especially amid global raw material fluctuations.

Future research directions may focus on expanding the compound’s applications, such as in material science (e.g., as a corrosion inhibitor) or as a ligand in catalytic systems. Emerging queries like "benzotriazole in nanotechnology" hint at these possibilities. Collaborative efforts between academia and industry will likely accelerate innovation, ensuring 1-Benzyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole remains a cornerstone in advanced chemical synthesis.